Cas no 1286710-57-3 (N-(2-hydroxy-2-methyl-4-phenylbutyl)-2,5-dimethylbenzamide)

• Product Name: N-(2-hydroxy-2-methyl-4-phenylbutyl)-2,5-dimethylbenzamide
• CAS No: 1286710-57-3
• MF: C₂₀H₂₅NO₂
• MW: 311.41800570488
• CID: 6267992
• PubChem ID: 52992678
• Update Time: 2025-07-28

N-(2-hydroxy-2-methyl-4-phenylbutyl)-2,5-dimethylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-(2-hydroxy-2-methyl-4-phenylbutyl)-2,5-dimethylbenzamide
• AKOS024524243
• F5857-4195
• 1286710-57-3
• VU0525347-1

• Inchi： 1S/C20H25NO2/c1-15-9-10-16(2)18(13-15)19(22)21-14-20(3,23)12-11-17-7-5-4-6-8-17/h4-10,13,23H,11-12,14H2,1-3H3,(H,21,22)
• InChI Key： QKXDNRQIKFYRQL-UHFFFAOYSA-N
• SMILES： OC(C)(CNC(C1C=C(C)C=CC=1C)=O)CCC1C=CC=CC=1

Computed Properties

• Exact Mass: 311.188529040g/mol
• Monoisotopic Mass: 311.188529040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 49.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylbutylamines

Additional information on N-(2-hydroxy-2-methyl-4-phenylbutyl)-2,5-dimethylbenzamide

N-(2-hydroxy-2-methyl-4-phenylbutyl)-2,5-dimethylbenzamide (CAS No. 1286710-57-3): An Overview

N-(2-hydroxy-2-methyl-4-phenylbutyl)-2,5-dimethylbenzamide (CAS No. 1286710-57-3) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various biological and therapeutic applications. In this article, we will delve into the chemical properties, biological activities, and recent research advancements associated with this compound.

The molecular structure of N-(2-hydroxy-2-methyl-4-phenylbutyl)-2,5-dimethylbenzamide is composed of a benzamide core substituted with a 2-hydroxy-2-methyl-4-phenylbutyl group and two methyl groups at the 2 and 5 positions of the benzene ring. This intricate arrangement imparts specific chemical and physical properties to the molecule, making it an interesting candidate for further investigation.

Recent studies have highlighted the pharmacological properties of N-(2-hydroxy-2-methyl-4-phenylbutyl)-2,5-dimethylbenzamide. One notable area of research is its potential as an anti-inflammatory agent. In vitro assays have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in human monocytes. This suggests that it may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Additionally, N-(2-hydroxy-2-methyl-4-phenylbutyl)-2,5-dimethylbenzamide has been investigated for its neuroprotective effects. Preclinical studies in animal models of neurodegenerative diseases have shown that this compound can reduce oxidative stress and protect neurons from apoptosis. These findings are particularly relevant given the increasing prevalence of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.

The mechanism of action of N-(2-hydroxy-2-methyl-4-phenylbutyl)-2,5-dimethylbenzamide is not yet fully understood, but several hypotheses have been proposed. One possibility is that it acts as a modulator of specific signaling pathways involved in inflammation and neuroprotection. For instance, it may interact with nuclear factor-kappa B (NF-κB) or mitogen-activated protein kinases (MAPKs), which are key regulators of inflammatory responses.

In terms of its chemical synthesis, N-(2-hydroxy-2-methyl-4-phenylbutyl)-2,5-dimethylbenzamide can be prepared through a multi-step process involving the reaction of 2,5-dimethylbenzoyl chloride with 1-amino-3-hydroxy-3-methylpentanone phenylimine. The synthesis route has been optimized to achieve high yields and purity, making it feasible for large-scale production.

The safety profile of N-(2-hydroxy-2-methyl-4-phenylbutyl)-2,5-dimethylbenzamide is another critical aspect that has been evaluated in preclinical studies. Toxicity assessments have shown that this compound exhibits low toxicity at therapeutic concentrations. However, further clinical trials are necessary to fully establish its safety and efficacy in human subjects.

In conclusion, N-(2-hydroxy-2-methyl-4-phenylbutyl)-2,5-dimethylbenzamide (CAS No. 1286710-57-3) represents a promising compound with potential applications in anti-inflammatory and neuroprotective therapies. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential. As more data becomes available, this compound may pave the way for innovative treatments for various diseases.